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Compound of Interest

Compound Name: (R)-Amlodipine-d4

Cat. No.: B15145065

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
These application notes provide a detailed protocol for the preparation of stock solutions of (R)-
Amlodipine-d4, a deuterated analog of (R)-Amlodipine used as an internal standard in

quantitative analysis. Accurate preparation of stock solutions is fundamental to achieving

reliable and reproducible experimental results. This document outlines the necessary chemical

properties, a step-by-step experimental protocol, and safety precautions.

Introduction
(R)-Amlodipine-d4 is the deuterium-labeled version of the R-enantiomer of Amlodipine. Stable

isotope-labeled compounds like (R)-Amlodipine-d4 are critical internal standards for

bioanalytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS), as they

co-elute with the analyte but are distinguishable by their mass. This allows for precise

quantification by correcting for variability during sample preparation and analysis. Proper

preparation of a concentrated stock solution is the first and most critical step in the analytical

workflow.
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(R)-Amlodipine-d4: Chemical & Physical Data
Understanding the physicochemical properties of the compound is essential for accurate

preparation and stable storage of stock solutions.

Property Value Reference

Molecular Formula C₂₀H₂₁D₄ClN₂O₅ [1][2][3]

Molecular Weight 412.91 g/mol [4]

CAS Number 1346616-97-4 [1]

Appearance White to Off-White Solid

Solubility

DMSO (31.25 mg/mL),

Methanol (Sparingly),

Chloroform (Slightly)

Storage Conditions
-20°C Freezer, protected from

light

Experimental Protocol: Preparing a 1 mg/mL
Primary Stock Solution
This protocol details the procedure for preparing a 1 mg/mL primary stock solution of (R)-
Amlodipine-d4 in DMSO. This stock can then be used to prepare more dilute working

solutions.

Materials:

(R)-Amlodipine-d4 powder

Dimethyl sulfoxide (DMSO), anhydrous or HPLC grade

Analytical balance (accurate to ±0.01 mg)

Calibrated micropipettes and sterile pipette tips
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Class A volumetric flask (e.g., 1 mL or 5 mL)

Amber glass vials with PTFE-lined caps for storage

Vortex mixer

Ultrasonic bath

Procedure:

Pre-Weighing Preparation: Allow the container of (R)-Amlodipine-d4 to equilibrate to

ambient laboratory temperature for at least 30 minutes before opening. This prevents

atmospheric moisture from condensing on the cold powder.

Weighing: On an analytical balance, accurately weigh the desired amount of (R)-
Amlodipine-d4. To prepare 1 mL of a 1 mg/mL solution, weigh exactly 1.0 mg of the solid.

Transfer the weighed powder carefully into a 1 mL volumetric flask.

Dissolution: Add approximately 0.7 mL of DMSO to the volumetric flask.

Homogenization: Cap the flask and vortex gently until the solid is visibly dissolved. For

complete dissolution, place the flask in an ultrasonic bath for 5-10 minutes. Some gentle

warming to 37°C may also aid solubility.

Final Volume Adjustment: Once the solid is fully dissolved and the solution is at room

temperature, carefully add DMSO to the volumetric flask until the bottom of the meniscus

aligns with the calibration mark.

Final Mixing: Invert the capped flask 10-15 times to ensure the solution is homogeneous.

Aliquoting and Storage: Transfer the stock solution into smaller, clearly labeled amber glass

vials. Label each vial with the compound name, concentration (1 mg/mL), solvent (DMSO),

preparation date, and preparer's initials. Store aliquots at -20°C.

Visualized Workflows and Relationships
Diagrams help clarify the experimental process and the logical flow from material handling to

final application.
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Experimental Workflow for Stock Solution Preparation
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Caption: Step-by-step workflow for preparing (R)-Amlodipine-d4 stock solution.
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Logical Relationship of Solution Preparation Stages

Primary Stock
(e.g., 1 mg/mL in DMSO)

Working Stock
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Serial Dilution

Calibration Standards &
Quality Controls (QCs)
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Injection
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Caption: Logical flow from primary stock solution to final sample analysis.

Safety Precautions
All laboratory work should be conducted with appropriate safety measures in place.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling (R)-Amlodipine-d4 and solvents.

Ventilation: Perform all weighing and solvent handling steps inside a certified chemical fume

hood to avoid inhalation of fine powders or solvent vapors.

Material Safety Data Sheet (MSDS): Review the MSDS for (R)-Amlodipine-d4 and any

solvents used before beginning work. The MSDS contains critical information on handling,
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storage, and emergency procedures.

Waste Disposal: Dispose of all chemical waste, including empty vials and used pipette tips,

according to your institution's hazardous waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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